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Introduction
α-Spinasterol is a phytosterol belonging to the stigmastane class of compounds, naturally

occurring in a variety of plant sources.[1] This technical guide provides an in-depth review of

the existing scientific literature on α-spinasterol, with a focus on its pharmacological properties

and underlying mechanisms of action. The information is tailored for researchers, scientists,

and professionals in the field of drug development, offering a consolidated resource of

quantitative data, detailed experimental protocols, and visual representations of its biological

pathways.

Pharmacological Activities
α-Spinasterol exhibits a broad spectrum of pharmacological activities, including anti-

inflammatory, anti-cancer, and anti-diabetic effects.[1][2][3] Emerging research also points

towards its neuroprotective and anti-ulcer properties.[1] A key characteristic of α-spinasterol is
its bioavailability and its ability to cross the blood-brain barrier, making it a promising candidate

for neurological applications.[1][4]

Anti-Cancer Activity
α-Spinasterol has demonstrated cytotoxic effects against various cancer cell lines.[5][6][7][8]

Its anti-tumor activity is attributed to the induction of apoptosis, mediated by the upregulation of

p53 and the pro-apoptotic protein Bax.[5]
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Quantitative Data: Anti-Cancer Effects of α-Spinasterol

Cell Line Cancer Type IC50 Value Exposure Time Reference

MCF-7 Breast Cancer 1.18 µM Not Specified [3]

MDA-MB-231 Breast Cancer 12.82 µM Not Specified [3]

SKOV-3 Ovarian Cancer

Not Specified

(Lower than

MDA-MB-231,

higher than

MCF-7)

24, 48, 72 hours [5][9]

HeLa Cervical Cancer 77.1 µg/mL Not Specified [8]

RAW 264.7

Murine

Macrophage

(Leukemia

model)

69.2 µg/mL Not Specified [8]

PC-3 Prostate Cancer 2.01 µg/mL Not Specified [6]

A-549 Lung Cancer 1.98 µg/mL Not Specified [6]

HePG-2 Liver Cancer Not Specified Not Specified [6]

HCT-116 Colon Cancer Not Specified Not Specified [6]

CACO-2 Colon Cancer
60.0 ± 7.10

nM/ml
Not Specified [7]

HL-60

Human

Promyelocytic

Leukemia

8.66 µg/mL Not Specified [8]

Signaling Pathway: α-Spinasterol Induced Apoptosis in Cancer Cells

α-Spinasterol p53
(Tumor Suppressor)

Upregulates Bax
(Pro-apoptotic)

Activates
Apoptosis

Induces
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Click to download full resolution via product page

α-Spinasterol's induction of apoptosis via the p53/Bax pathway.

Anti-Inflammatory Activity
α-Spinasterol demonstrates significant anti-inflammatory properties by inhibiting key

inflammatory mediators.[1] Its mechanisms include the inhibition of cyclooxygenase (COX)

enzymes and the attenuation of pro-inflammatory cytokines through the modulation of the NF-

κB and MAPK signaling pathways.[10][11]

Quantitative Data: Anti-Inflammatory Effects of α-Spinasterol

Model Target Effect
Concentration/
Dose

Reference

In vitro COX-1 Activity Inhibition IC50: 16.17 µM [12]

In vitro COX-2 Activity Inhibition IC50: 7.76 µM [12]

In vivo (LPS-

induced

peritonitis in

mice)

Inflammatory

Cell Infiltration

Significant

Reduction

0.001 - 10 mg/kg

(i.p. or i.g.)

In vivo (LPS-

injected mice)

TNF-α, IL-6, IL-

1β plasma levels

Significant

Decrease
Not Specified [11]

Signaling Pathway: α-Spinasterol's Anti-Inflammatory Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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